Cas no 2229229-13-2 (4-1-(aminomethyl)cyclobutyl-2-bromo-6-methoxyphenol)

• Product Name: 4-1-(aminomethyl)cyclobutyl-2-bromo-6-methoxyphenol
• CAS No: 2229229-13-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6037046
• PubChem ID: 165695390
• Update Time: 2025-10-28

4-1-(aminomethyl)cyclobutyl-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclobutyl-2-bromo-6-methoxyphenol
• 2229229-13-2
• EN300-1927004
• 4-[1-(aminomethyl)cyclobutyl]-2-bromo-6-methoxyphenol

• Inchi： 1S/C12H16BrNO2/c1-16-10-6-8(5-9(13)11(10)15)12(7-14)3-2-4-12/h5-6,15H,2-4,7,14H2,1H3
• InChI Key： ZQBSXJJNXXKZDK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(CN)CCC1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(aminomethyl)cyclobutyl-2-bromo-6-methoxyphenol

4-(1-(Aminomethyl)cyclobutyl)-2-bromo-6-methoxyphenol: A Comprehensive Overview

4-(1-(Aminomethyl)cyclobutyl)-2-bromo-6-methoxyphenol, identified by the CAS registry number 2229229-13-2, is a complex organic compound with a unique structure that combines a cyclobutane ring, an amino group, and a phenolic moiety with bromine and methoxy substituents. This compound has garnered attention in various fields, including pharmaceutical research, materials science, and environmental chemistry, due to its versatile properties and potential applications.

The molecular structure of 4-(1-(Aminomethyl)cyclobutyl)-2-bromo-6-methoxyphenol is characterized by a phenol ring substituted with a bromine atom at position 2, a methoxy group at position 6, and a cyclobutylamino group at position 4. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. The amino group attached to the cyclobutane ring adds another layer of complexity, enabling potential interactions such as hydrogen bonding or metal coordination.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for diverse interactions with biological targets, making it a promising candidate for developing new therapeutic agents. For instance, researchers have explored its ability to act as a ligand in metalloenzyme inhibition or as a scaffold for constructing bioactive molecules with improved pharmacokinetic properties.

In the realm of materials science, 4-(1-(Aminomethyl)cyclobutyl)-2-bromo-6-methoxyphenol has been investigated for its role in polymer synthesis and as a building block for advanced materials. Its functional groups provide opportunities for cross-linking and self-assembling behaviors, which are critical for creating high-performance polymers and composites.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have shown that its chemical stability and ability to form complexes with metal ions could influence its persistence in aquatic environments. This knowledge is essential for assessing its potential impact on ecosystems and guiding regulatory decisions.

In conclusion, 4-(1-(Aminomethyl)cyclobutyl)-2-bromo-6-methoxyphenol, CAS No. 2229229-13-2, stands out as a multifaceted compound with significant implications across various scientific disciplines. Its structural features and functional groups make it a valuable tool for advancing research in drug development, materials innovation, and environmental science.